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Compound of Interest

3-(Trimethoxysilyl)propy!
Compound Name:
methacrylate

cat. No.: B1213057

For researchers and professionals in scientific fields, the responsible management of chemical
waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides
immediate, essential procedures for the proper disposal of 3-(Trimethoxysilyl)propyl
methacrylate (CAS No. 2530-85-0), ensuring the safety of personnel and adherence to
regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is critical to handle 3-(Trimethoxysilyl)propyl
methacrylate with the appropriate personal protective equipment (PPE). This chemical is a
combustible liquid and can cause irritation.[1][2] It is also sensitive to moisture.[3]

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles or a face shield, and a lab coat.[3][4]

o Ventilation: Always handle the chemical in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize the inhalation of vapors.[3][5][6]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
potential ignition sources.[3][4]

» Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

[1]5]
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Step-by-Step Disposal Protocol

The required method for disposing of 3-(Trimethoxysilyl)propyl methacrylate is through a
licensed hazardous waste disposal service.[1][7] Incineration in a specialized chemical
incinerator is the recommended course of action.[3][4][5] Do not discharge this chemical into
drains or the environment.[1][3][5]

o \Waste Identification and Classification:

o Treat all 3-(Trimethoxysilyl)propyl methacrylate, including unused product,
contaminated materials, and spill cleanup debris, as hazardous waste.[1][8]

» Waste Collection and Storage:

o Container: Keep the waste chemical in its original container whenever possible. If
transferring is necessary, use a dedicated, properly sealed, and clearly labeled container
that is compatible with the chemical.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include
the full chemical name: "3-(Trimethoxysilyl)propyl methacrylate".

o Segregation: Do not mix this chemical with other waste streams. Store the sealed
container in a cool, dry, and well-ventilated area, away from incompatible materials.[1][3]

e Spill Management:

o For small spills, absorb the chemical with an inert material such as vermiculite, dry sand,
or a commercial absorbent like Chemizorb®.[1][9]

o Collect the absorbent material using spark-proof tools and place it into a suitable, closed
container for disposal as hazardous waste.[1]

o Ensure the area is adequately ventilated during cleanup.[1]
e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal company to arrange for the collection and proper disposal of
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the waste.[1][3][7]
o Follow all federal, state, and local environmental regulations for hazardous waste disposal.

[1]

Chemical and Physical Data Summary

The following table summarizes key quantitative data for 3-(Trimethoxysilyl)propyl
methacrylate relevant to its safe handling and disposal.

Property Value Citations

Combustible Liquid (Category

Classification " (2131141

Flash Point 92 °C (198 °F) - closed cup [7]

Autoignition Temperature 265 °C (509 °F) [7]
15°C to 25°C; Store in a cool,

Recommended Storage [1][4]
dry place

_ o _ LC50 - Danio rerio (zebra fish)
Aquatic Toxicity (Fish) 5100 mg/L (96 h) [21[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the safe disposal of 3-
(Trimethoxysilyl)propyl methacrylate waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/sop_methacryloxy_propl_trimethoxysilane_mpts_apilali_v2-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://www.benchchem.com/product/b1213057?utm_src=pdf-body
https://www.benchchem.com/product/b1213057?utm_src=pdf-body
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/3Trimethoxysilylpropylmethacrylate.pdf/
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/sop_methacryloxy_propl_trimethoxysilane_mpts_apilali_v2-1.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/3Trimethoxysilylpropylmethacrylate.pdf/
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/copy_of_3Trimethoxysilylpropylmethacrylate.pdf/
https://www.benchchem.com/product/b1213057?utm_src=pdf-body
https://www.benchchem.com/product/b1213057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start

Identify 3-(Trimethoxysilyl)propyl

methacrylate Waste

Containment

Waste Type?

Bulk

Unused or
Bulk Liquid

Small Spill or
Contaminated Material

ycedure

Absorb with Inert Material
(e.g., Vermiculite)

Place in a Designated,
Sealed, Compatible Container

Label as 'Hazardous Waste'
& List Chemical Name

Store in a Cool, Ventilated Area
Away from Incompatibles

Final Disposal
A4

Contact EHS or Licensed
Waste Disposal Service

Arrange for Pickup and
Disposal via Incineration

Click to download full resolution via product page

Disposal workflow for 3-(Trimethoxysilyl)propyl methacrylate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1213057?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?qle

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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